3-Chloro-12-oxa-4,7,8-triazatricyclo[7.4.0.0,2,7]trideca-1,3,5,8-tetraene

• Molecular Formula: C9H8ClN3O
• Molecular Weight: 209.63 g/mol
• SMILES: C1COCC2=C3C(=NC=CN3N=C21)Cl
• InChI: InChI=1S/C9H8ClN3O/c10-9-8-6-5-14-4-1-7(6)12-13(8)3-2-11-9/h2-3H,1,4-5H2
• InChIKey: VWDPAFULVQBXHJ-UHFFFAOYSA-N

3-Chloro-12-oxa-4,7,8-triazatricyclo[7.4.0.0,2,7]trideca-1,3,5,8-tetraene: Chemical Identity & Sourcing Data

3-Chloro-12-oxa-4,7,8-triazatricyclo[7.4.0.0,2,7]trideca-1,3,5,8-tetraene is a synthetic heterocyclic compound with the molecular formula C9H8ClN3O and a molecular weight of 209.63 g/mol . It is characterized by a rigid tricyclic scaffold incorporating nitrogen and oxygen atoms, classifying it within the triazatricyclo family. This specific analogue features a chlorine atom at the 3-position, which is a key point of differentiation from other core scaffolds in this class.

3-Chloro-substituted heterocyclic scaffold for SAR exploration

Aryl chloride handle enables Pd-catalyzed cross-coupling diversification

Reported lipophilicity profile may support permeability optimization in intracellular target studies

Non-Substitutability of the 3-Chloro Triazatricyclo Scaffold

Generic substitution within the triazatricyclo class is not feasible as minor structural modifications lead to significant changes in physicochemical and pharmacological properties. The presence and position of the chlorine atom on the tricyclic core, as in this compound, are critical determinants of reactivity, binding affinity, and metabolic stability, a principle established across numerous heterocyclic drug discovery programs where halogen substitution dictates biological activity [1]. Replacing it with an unsubstituted, methyl, or regioisomeric analog would introduce substantial risk of altered target engagement and ADME profiles, making precise procurement essential for reproducible research.

Unsubstituted or alkyl analogs

May shift target engagement and ADME profile compared to the 3-chloro scaffold.

Regioisomeric substitution

Can alter reactivity patterns and metabolic stability, preventing direct interchange.

Bromo analog

Lower C-Br bond stability and higher cost may not transfer the reactivity/stability balance of the chloro handle.

• [1] Hernandes, M. Z., Cavalcanti, S. M., Moreira, D. R., de Azevedo Junior, W. F., & Leite, A. C. (2010). Halogen atoms in the modern medicinal chemistry: hints for the drug design. Current drug targets, 11(3), 303-314. View Source

Comparative Procurement Profile of 3-Chloro-Triazatricyclo

Lipophilicity & MW Differentiation by Chlorine Substitution

The 3-chloro group distinguishes this compound from the parent 12-oxa-4,7,8-triazatricyclo[7.4.0.0,2,7]trideca-1,3,5,8-tetraene scaffold. The addition of a chlorine atom increases the molecular weight by 34.45 Da (from 175.19 to 209.63 g/mol) and the calculated LogP by approximately +0.7 to +1.1 units, a standard increment for aromatic chlorine substitution validated across medicinal chemistry literature [1]. This modification enhances lipophilicity and membrane permeability, which are critical parameters for optimizing central nervous system (CNS) penetration or intracellular target engagement.

Lipophilicity vs Parent

Class-level

ΔMW +34.45 g/mol ΔcLogP +0.7 to +1.1 units

Reported lipophilicity increase may support membrane penetration studies.

In silico estimate; confirm experimentally.

Evidence Dimension	Lipophilicity (Calculated LogP) and Molecular Weight
Target Compound Data	MW: 209.63 g/mol; cLogP: ~1.5-2.0 (estimated for scaffold+Cl) [1]
Comparator Or Baseline	Unsubstituted parent scaffold: MW ~175.19 g/mol; cLogP: ~0.5-1.0 (estimated for scaffold-H) [1]
Quantified Difference	ΔMW: +34.45 g/mol; ΔcLogP: +0.7 to +1.1 units [1]
Conditions	In silico calculation based on standard additive fragment methods for drug-like molecules [1].

Why This Matters

The higher lipophilicity directly influences passive membrane permeability, making the 3-chloro derivative a superior starting point for projects targeting intracellular or CNS-located proteins compared to the unsubstituted analog.

• [1] Hernandes, M. Z., Cavalcanti, S. M., Moreira, D. R., de Azevedo Junior, W. F., & Leite, A. C. (2010). Halogen atoms in the modern medicinal chemistry: hints for the drug design. Current drug targets, 11(3), 303-314. View Source

Cross-Coupling Diversification via Aryl Chloride Handle

The aryl chloride at the 3-position serves as a versatile synthetic handle, differentiating this compound from 3-methyl, 3-fluoro, or unsubstituted analogs. It enables downstream palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Ullmann couplings, which are not feasible with the unsubstituted scaffold [1]. While the 3-bromo analog would also permit these reactions, it is often accompanied by higher cost and lower stability. The carbon-chlorine bond (BDE ≈ 397 kJ/mol) is more robust than the carbon-bromine bond (BDE ≈ 280 kJ/mol), offering better stability during multi-step syntheses while maintaining sufficient reactivity for selective transformations.

Synthetic Handle Stability

Class-level

C-Cl BDE ~397 kJ/mol C-Br BDE ~280 kJ/mol

Balanced stability/reactivity for late-stage diversification.

Pd-catalyzed conditions; ligand-dependent.

Evidence Dimension	Synthetic Versatility and Bond Stability
Target Compound Data	C-Cl bond dissociation energy: ~397 kJ/mol; suitable for Pd-catalyzed couplings with specialized ligands [1]
Comparator Or Baseline	3-Bromo analog: C-Br BDE ~280 kJ/mol; 3-H analog: unreactive towards cross-coupling [1]
Quantified Difference	C-Cl bond is ~117 kJ/mol stronger than C-Br, providing a better stability/reactivity balance for multi-step routes [1]
Conditions	Standard bond dissociation energies for aryl halides; reactivity compared under typical cross-coupling conditions [1].

Why This Matters

This compound offers a unique balance of stability and reactivity for medicinal chemistry campaigns, enabling late-stage diversification without the decomposition risks associated with the more labile bromo analog.

• [1] Blanksby, S. J., & Ellison, G. B. (2003). Bond dissociation energies of organic molecules. Accounts of Chemical Research, 36(4), 255-263. View Source

Certified Purity for Reproducible Research

The commercially available material from authorized vendors is specified with a minimum purity of 95% . This level of purity is critical for biological assays where trace impurities can confound dose-response relationships. In contrast, custom-synthesized or non-certified analogs often lack a defined purity specification, introducing an uncontrolled variable into screening campaigns.

Certified Purity

Specification review

Min. 95% (HPLC)

Supports assay consistency and reduces re-purification need.

Verify lot-specific COA.

Evidence Dimension	Minimum Purity (HPLC)
Target Compound Data	Min. 95%
Comparator Or Baseline	Non-certified custom analogs: Purity unspecified or <90% (inferred from general practice)
Quantified Difference	≥5% absolute purity advantage, eliminating major impurity peaks
Conditions	As specified on the certificate of analysis from the vendor .

Why This Matters

Procuring a batch with a defined ≥95% purity ensures consistent assay results across experiments, preventing the need for costly and time-consuming re-purification.

Application Scenarios for 3-Chloro-Triazatricyclo Scaffold

Lead Optimization: Kinase & GPCR Targets

The enhanced lipophilicity conferred by the 3-chloro substituent makes this compound a suitable starting scaffold for optimizing inhibitors or antagonists requiring improved cell permeability, particularly for intracellular targets like kinases or membrane-embedded GPCRs [1]. It can serve as a direct replacement for the less lipophilic, unsubstituted parent scaffold in structure-activity relationship (SAR) studies.

Late-Stage Diversification via Cross-Coupling

The aryl chloride handle enables the rapid generation of diverse compound libraries through Pd-catalyzed cross-coupling, directly exploiting a key differentiating feature over the 3-unsubstituted analog [1]. This is especially valuable in hit-to-lead exploration where rapid analog synthesis is required.

Chemical Probe Design with Defined Quality

The availability of this compound with a certified minimum purity of 95% directly supports the development of high-quality chemical probes for target validation, ensuring reproducibility and minimizing off-target artifacts in cellular assays [1].

Computational Chemistry & Model Building

The well-defined structure and the predictable impact of the 3-chloro substituent on physicochemical properties provide a clean test case for computational models of halogen bonding, LogP, and permeability, aiding in the refinement of in silico prediction tools [1].

Application

Selection Property

Validation Focus

Intracellular target SAR (kinase/GPCR)

Halogen-mediated lipophilicity profile

Permeability assay correlation

Late-stage library synthesis

Aryl chloride coupling handle

Pd-catalyzed reaction scope

Chemical probe design

Defined purity specification

Reproducibility in biological assays

Computational model refinement

Halogen bonding and LogP parameters

In silico vs experimental property alignment

• [1] Hernandes, M. Z., Cavalcanti, S. M., Moreira, D. R., de Azevedo Junior, W. F., & Leite, A. C. (2010). Halogen atoms in the modern medicinal chemistry: hints for the drug design. Current drug targets, 11(3), 303-314. View Source